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Compound of Interest

Compound Name: CART(55-102)(rat)

Cat. No.: B561573 Get Quote

Technical Support Center: CART(55-102)(rat)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with CART(55-
102)(rat) peptide.

Frequently Asked Questions (FAQs)
Q1: What is CART(55-102)(rat) and what is its primary biological activity?

A1: CART(55-102)(rat) is a peptide fragment of the cocaine- and amphetamine-regulated

transcript (CART). It is a potent appetite-suppressing peptide, acting as a satiety factor that

inhibits both normal and starvation-induced feeding.[1][2] Its actions are closely linked to those

of leptin and neuropeptide Y, and it has been shown to block the feeding response induced by

neuropeptide Y.[2][3][4] Additionally, it is involved in anxiety and stress-related behaviors in

rodents.[1][2][3]

Q2: What are the recommended storage conditions for lyophilized and reconstituted CART(55-
102)(rat)?

A2: Proper storage is crucial for maintaining the stability and activity of the peptide.

Lyophilized Peptide: Store at -20°C or -80°C for long-term stability.[2] Some suppliers

suggest that lyophilized peptides can be stable for up to 6 months at 0-5°C.
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Reconstituted Peptide: Aliquot the reconstituted peptide solution into single-use volumes and

store at -20°C or -80°C.[5] This prevents degradation from repeated freeze-thaw cycles.

Reconstituted peptides are typically stable for up to 3 months when frozen. For short-term

storage, a reconstituted solution can be kept at 4°C for up to 5 days.[5]

Q3: What is the recommended solvent for reconstituting CART(55-102)(rat)?

A3: The recommended solvent for CART(55-102)(rat) is sterile, distilled water.[2] For peptides

that are difficult to dissolve, other solvents may be considered, but water is the primary choice

for this peptide.

Q4: What is the theoretical isoelectric point (pI) of CART(55-102)(rat) and why is it important?

A4: The theoretical isoelectric point (pI) of CART(55-102)(rat) is approximately 9.75. The pI is

the pH at which the peptide has no net electrical charge. Peptides are least soluble at their pI.

Therefore, to improve solubility, it is recommended to dissolve the peptide in a buffer with a pH

that is at least 2 units away from the pI. Given the high pI of CART(55-102)(rat), using a slightly

acidic buffer (e.g., pH < 7.75) should enhance its solubility if issues arise with sterile water.

Troubleshooting Guide
Issue 1: Poor or Incomplete Solubility
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Potential Cause Troubleshooting Step Detailed Protocol

Incorrect Solvent Use the recommended solvent.

For CART(55-102)(rat), the

primary recommended solvent

is sterile, distilled water.[2]

Suboptimal pH Adjust the pH of the solvent.

Since the theoretical pI of

CART(55-102)(rat) is ~9.75, its

net charge is positive at

neutral pH. If you encounter

solubility issues in water, you

can try a dilute acidic solution

(e.g., 0.1% acetic acid) to

further increase its positive

charge and enhance solubility.

Peptide Aggregation
Use sonication or gentle

vortexing.

After adding the solvent, gently

vortex the vial. If particulates

are still visible, sonicate the

solution in a water bath for

short intervals (10-20

seconds). Avoid excessive

sonication, as it can generate

heat and potentially degrade

the peptide.

Low Temperature

Ensure the peptide and solvent

are at room temperature

before mixing.

Allow the lyophilized peptide

vial and the solvent to

equilibrate to room

temperature before

reconstitution. This can

improve the dissolution

process.

Issue 2: Loss of Biological Activity
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Potential Cause Troubleshooting Step Detailed Protocol

Improper Storage
Adhere to recommended

storage conditions.

Always store the lyophilized

peptide at -20°C or -80°C.

After reconstitution, aliquot the

solution into single-use vials

and store them at -20°C or

-80°C to minimize freeze-thaw

cycles.[5]

Repeated Freeze-Thaw Cycles Prepare single-use aliquots.

After the initial reconstitution,

immediately divide the peptide

solution into volumes

appropriate for a single

experiment. This avoids the

damaging effects of repeatedly

freezing and thawing the entire

stock.

Oxidation
Handle with care to minimize

air exposure.

While not reported as a major

issue for CART(55-102)(rat), it

is good practice to minimize

the exposure of the peptide

solution to air, especially if it

will be stored for an extended

period.

Chemical Degradation
Use high-purity solvents and

sterile conditions.

Reconstitute the peptide using

sterile, high-purity water or

buffer. Work in a sterile

environment to prevent

microbial contamination, which

can lead to enzymatic

degradation.

Data Presentation
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Parameter Value Reference

Molecular Weight 5259.21 g/mol [2]

Formula C₂₂₆H₃₆₇N₆₅O₆₅S₇ [2]

Amino Acid Sequence

IPIYEKKYGQVPMCDAGEQC

AVRKGARIGKLCDCPRGTSC

NSFLLKCL

[2][6]

Theoretical pI ~9.75 Calculated

Solubility in Water Up to 1 mg/mL [2]

Recommended Storage

(Lyophilized)
-20°C or -80°C [2]

Recommended Storage

(Reconstituted)
-20°C or -80°C (in aliquots) [5]

Experimental Protocols
Protocol for Reconstitution of Lyophilized CART(55-102)
(rat)

Equilibration: Before opening, allow the vial of lyophilized CART(55-102)(rat) to come to

room temperature. This prevents condensation from forming inside the vial.

Solvent Preparation: Use sterile, distilled water as the primary solvent.

Reconstitution:

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Add the appropriate volume of sterile water to achieve the desired concentration (e.g., for

a 1 mg vial to make a 1 mg/mL solution, add 1 mL of water).

Gently vortex or swirl the vial to dissolve the peptide. Avoid vigorous shaking.

If necessary, sonicate in a water bath for brief periods to aid dissolution.
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Aliquoting and Storage:

Once fully dissolved, divide the solution into single-use aliquots.

Store the aliquots at -20°C or -80°C.

Protocol for Assessing Peptide Solubility
Small-Scale Test: To avoid risking the entire sample, perform a solubility test on a small

amount of the peptide first.

Initial Solvent: Add a small, measured amount of sterile water to a small, known quantity of

the lyophilized peptide.

Observation: Observe for complete dissolution (a clear solution with no visible particulates).

Troubleshooting: If the peptide does not dissolve, try the following:

Gentle vortexing.

Brief sonication.

If still insoluble, consider preparing a fresh solution using a dilute acidic buffer (e.g., 0.1%

acetic acid in sterile water).
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Caption: Putative signaling pathways of CART(55-102) peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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